Cas no 2171743-10-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopropanoic acid
• CAS No: 2171743-10-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5905715
• PubChem ID: 165535539
• Update Time: 2025-10-30

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopropanoic acid
• EN300-1502564
• 2171743-10-3
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpent-4-enamido]propanoic acid

• Inchi： 1S/C24H26N2O5/c1-3-8-21(23(29)26(2)14-13-22(27)28)25-24(30)31-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h3-7,9-12,20-21H,1,8,13-15H2,2H3,(H,25,30)(H,27,28)
• InChI Key： IRPBEPZITHRCNQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCC(=O)O)=O)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopropanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopropanoic acid (CAS No. 2171743-10-3)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopropanoic acid (CAS No. 2171743-10-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an Fmoc group and a reactive pent-4-enamide side chain, makes it invaluable in solid-phase peptide synthesis (SPPS) and drug discovery. Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives like this compound due to their role in creating bioactive peptides and therapeutic agents.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and biopharmaceuticals. The 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopropanoic acid is particularly relevant in this context, as it enables the incorporation of non-natural amino acids into peptide sequences. This capability is critical for designing peptide-based drugs with enhanced stability, specificity, and bioavailability. Searches for Fmoc-protected building blocks and peptide modification techniques often highlight this compound's significance.

The CAS No. 2171743-10-3 compound is also notable for its compatibility with click chemistry applications. The pent-4-enamide moiety allows for efficient thiol-ene reactions, a popular strategy for biomolecule labeling and protein engineering. This feature aligns with the growing interest in site-specific conjugation methods, which are essential for developing antibody-drug conjugates (ADCs) and diagnostic probes. Users searching for Fmoc-amino acids with clickable handles will find this compound highly applicable.

From a synthetic chemistry perspective, the 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopropanoic acid exemplifies the convergence of organic synthesis and biotechnology. Its Fmoc group ensures smooth deprotection under mild conditions, a key requirement for high-throughput peptide production. Meanwhile, the N-methylpent-4-enamide side chain introduces versatility for post-synthetic modifications, a topic frequently explored in chemical biology forums and publications.

In the context of green chemistry, this compound’s efficient synthesis and minimal waste generation resonate with the industry’s shift toward sustainable methodologies. Researchers often inquire about eco-friendly peptide synthesis reagents, and the Fmoc-protected derivative (CAS No. 2171743-10-3) fits this criterion due to its high yield and compatibility with aqueous reaction conditions. This aligns with broader trends in green pharmaceutical manufacturing.

Another area of interest is the compound’s potential in neuroscience research. The N-methyl group and unsaturated side chain may influence peptide-receptor interactions, making it a candidate for studying neurotransmitter analogs or GPCR-targeting peptides. Queries related to peptide-based neurotherapeutics often lead to discussions about structurally similar Fmoc-amino acid derivatives.

To summarize, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamidopropanoic acid (CAS No. 2171743-10-3) is a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from peptide drug development to bioconjugation strategies, addressing key challenges in targeted therapy and molecular imaging. As the scientific community continues to explore precision medicine and next-generation biologics, this compound remains a cornerstone for innovation.